Cas no 2411289-31-9 (N-[1-(3-Thiophen-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]oxirane-2-carboxamide)

• Product Name: N-[1-(3-Thiophen-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]oxirane-2-carboxamide
• CAS No: 2411289-31-9
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• CID: 6047251
• PubChem ID: 154880249
• Update Time: 2025-05-20

N-[1-(3-Thiophen-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411289-31-9
• Z3687639651
• N-{1-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}oxirane-2-carboxamide
• EN300-7560848
• N-[1-(3-Thiophen-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]oxirane-2-carboxamide

• Inchi： 1S/C15H17N3O3S/c19-13(10-9-20-10)17-15(6-2-1-3-7-15)14-16-12(18-21-14)11-5-4-8-22-11/h4-5,8,10H,1-3,6-7,9H2,(H,17,19)
• InChI Key： NWJBFIHPSXDWHZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(C2(CCCCC2)NC(C2CO2)=O)=N1

Computed Properties

• Exact Mass: 319.09906259g/mol
• Monoisotopic Mass: 319.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Additional information on N-[1-(3-Thiophen-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]oxirane-2-carboxamide

N-[1-(3-Thiophen-2-yl-1,2,4-Oxadiazol-5-yl)cyclohexyl]oxirane-2-carboxamide: A Comprehensive Overview

The compound CAS No 2411289-31-9, also known as N-[1-(3-Thiophen-2-yl-1,2,4-Oxadiazol-5-yl)cyclohexyl]oxirane-2-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by the presence of a cyclohexyl group attached to an oxadiazole ring, which itself is substituted with a thiophene moiety. The oxirane (epoxide) group further enhances the reactivity and functional versatility of the molecule. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including polymers and pharmaceutical agents.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its ability to act as a building block for bioactive molecules. The thiophene ring, known for its aromaticity and electron-donating properties, contributes to the molecule's stability and reactivity. This makes it an attractive candidate for developing compounds with anti-inflammatory, antioxidant, or anticancer properties.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The use of transition metal catalysts has been shown to improve reaction efficiency and yield. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

Another area where this compound has shown promise is in materials science. Its ability to form stable polymers under certain conditions has led to investigations into its application in creating high-performance materials for electronics and biomedical devices. The oxadiazole group's inherent rigidity contributes to the mechanical strength of the resulting polymers.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of this compound. Initial findings suggest that it exhibits low toxicity under standard conditions, which is a critical factor for its potential use in pharmaceuticals and consumer products.

In conclusion, CAS No 2411289-31-9 or N-[1-(3-Thiophen-2-yl-1,2,4-Oxadiazol-5-yl)cyclohexyl]oxirane-2-carboxamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable asset in contemporary research and development efforts.